![molecular formula C13H26N2O2 B6614498 tert-butyl N-ethyl-N-[(piperidin-3-yl)methyl]carbamate CAS No. 1260889-01-7](/img/structure/B6614498.png)
tert-butyl N-ethyl-N-[(piperidin-3-yl)methyl]carbamate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Tert-butyl N-ethyl-N-[(piperidin-3-yl)methyl]carbamate is a useful research compound. Its molecular formula is C13H26N2O2 and its molecular weight is 242.36 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Crystallography
- The compound has been noted for its role in crystallography studies, showcasing its ability to form crystals with unique conformations and hydrogen bond linkages, as well as potential applications in molecular architecture and design (Oku et al., 2004).
- Further crystallographic studies have revealed its involvement in the formation of specific molecular angles and planes, offering insights into the structural attributes and interactions at a molecular level (Richter et al., 2009).
Synthesis of Biologically Active Compounds
- tert-Butyl N-ethyl-N-[(piperidin-3-yl)methyl]carbamate derivatives have been synthesized as intermediates in the production of biologically active compounds, including omisertinib (AZD9291), highlighting its importance in pharmaceutical manufacturing (Bingbing Zhao et al., 2017).
- The synthesis process of these derivatives has been optimized to improve yield, illustrating the ongoing efforts to enhance the efficiency of producing such critical pharmaceutical intermediates (Vaid et al., 2013).
Asymmetric Synthesis and Application in Drug Development
- Asymmetric synthesis of certain this compound derivatives has been reported, indicating its significance in the development of protein kinase inhibitors and potential for industrial application (Hao et al., 2011).
- The compound's role in directed lithiation processes also underscores its utility in organic synthesis, enabling the creation of various substituted products, further broadening its application in chemical synthesis (Smith et al., 2013).
Interplay of Strong and Weak Hydrogen Bonds
- Analysis of the interplay between strong and weak hydrogen bonds in certain carbamate derivatives showcases the structural diversity and complexity that this compound can contribute to, offering insights into molecular interactions and potential applications in designing complex molecular structures (Das et al., 2016).
Mechanism of Action
Target of Action
Similar compounds have been suggested to interact with bacterial cytoplasmic membranes .
Mode of Action
It’s suggested that similar compounds may cause depolarization of the bacterial cytoplasmic membrane, leading to a dissipation of the bacterial membrane potential .
Biochemical Pathways
The depolarization of the bacterial cytoplasmic membrane could potentially disrupt essential cellular processes, leading to bacterial cell death .
Result of Action
Based on its proposed mode of action, it could potentially lead to bacterial cell death .
Properties
IUPAC Name |
tert-butyl N-ethyl-N-(piperidin-3-ylmethyl)carbamate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H26N2O2/c1-5-15(12(16)17-13(2,3)4)10-11-7-6-8-14-9-11/h11,14H,5-10H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LXQBAFPDAGXQOB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC1CCCNC1)C(=O)OC(C)(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H26N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.